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Compound of Interest

3-Chloro-6-
Compound Name:

(trimethylstannyl)isoquinoline
CAS No.: 1380613-06-8

Cat. No.: B3039874

Get Quote

\ J

Technical Guide: 3-Chloro-6-(trimethylstannyl)isoquinoline

Part 1: Executive Summary & Compound
Identification

3-Chloro-6-(trimethylstannyl)isoquinoline is a specialized organometallic building block
used primarily in the synthesis of complex pharmaceutical agents, particularly kinase inhibitors
and polycyclic alkaloids.[1] It serves as a bifunctional scaffold, allowing for orthogonal
functionalization: the C-6 trimethylstannyl group undergoes palladium-catalyzed cross-coupling
(Stille reaction) under mild conditions, while the C-3 chlorine atom remains intact for

subsequent nucleophilic substitution (ngcontent-ng-c1989010908="" _nghost-ng-

€2193002942="" class="inline ng-star-inserted">

) or higher-energy catalytic coupling.

Compound Identity Table
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Attribute Detail

Chemical Name 3-Chloro-6-(trimethylstannyl)isoquinoline
CAS Number Not Listed (Transient Intermediate)*
Precursor CAS 552331-06-3 (6-Bromo-3-chloroisoquinoline)

Molecular Formula

Molecular Weight 326.41 g/mol

Viscous oil or low-melting solid (typicall
Physical State 9 (typically

prepared in situ)

Solubility Soluble in THF, Dioxane, Toluene, DCM

*Note: As a highly reactive organotin intermediate, this specific compound is rarely cataloged in
public chemical registries. It is synthesized directly from the commercially available 6-bromo-3-
chloroisoquinoline (CAS 552331-06-3).[1]

Part 2: Synthesis & Experimental Protocol

The synthesis relies on the chemoselective stannylation of 6-bromo-3-chloroisoquinoline.[1]
The bromine atom at the C-6 position is significantly more reactive toward oxidative addition by
Palladium(0) than the chlorine at C-3, enabling high regioselectivity.[1]

Mechanism of Action

o Oxidative Addition: Pd(0) inserts into the C(6)-Br bond. The C(3)-Cl bond is deactivated due
to its position relative to the nitrogen and the stronger C-Cl bond energy.[1]

o Transmetallation: Hexamethylditin transfers a

group to the palladium center.

» Reductive Elimination: The product is released, regenerating the Pd(0) catalyst.

Protocol: Palladium-Catalyzed Stannylation

Reagents:
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Substrate: 6-Bromo-3-chloroisoquinoline (1.0 equiv)

Stannylating Agent: Hexamethylditin (ngcontent-ng-c1989010908=""_nghost-ng-

€2193002942="" class="inline ng-star-inserted">

) (1.1 equiv)

Catalyst: Tetrakis(triphenylphosphine)palladium(0) [

] (5 mol%)

Solvent: Anhydrous 1,4-Dioxane or Toluene (Degassed)

Step-by-Step Methodology:

Preparation: Charge a flame-dried Schlenk flask with 6-bromo-3-chloroisoquinoline and

under an argon atmosphere.

» Addition: Add anhydrous 1,4-dioxane via syringe, followed by hexamethylditin.

o Degassing: Freeze-pump-thaw the solution three times to remove oxygen (critical to prevent
homocoupling or catalyst oxidation).[1]

o Reaction: Heat the mixture to 90-100°C for 4—12 hours. Monitor via TLC (Hexane/EtOAc) or
LC-MS.[1] The starting bromide should disappear, and a less polar spot (the stannane)
should appear.

o Workup: Cool to room temperature. Filter through a pad of Celite to remove palladium black.
Wash the pad with ethyl acetate.

 Purification: Concentrate the filtrate in vacuo. Caution: Trimethyltin byproducts are toxic.
Purify rapidly via neutral alumina column chromatography (to avoid protodestannylation on
acidic silica) using a gradient of Hexanes/EtOAcC.

Part 3: Reactivity & Applications

The utility of 3-Chloro-6-(trimethylstannyl)isoquinoline lies in its orthogonal reactivity.[1] It
allows researchers to build libraries of 6-substituted isoquinolines while reserving the 3-position
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for late-stage modification.[1]

Chemo-Orthogonality Workflow

e Reaction A (C-6): Stille Coupling. The ngcontent-ng-c1989010908="" _nghost-ng-
€2193002942="" class="inline ng-star-inserted">

group reacts with aryl halides (
) in the presence of Pd catalysts. The C-3 Cl remains inert.

e Reaction B (C-3): Buchwald-Hartwig Amination or Suzuki Coupling. Once the C-6 position is
derivatized, harsher conditions can be applied to functionalize the C-3 chlorine.[1]

Ar-l, Pd2(dba)3
6-Bromo-3-chloroisoquinoline elective C-f 3-Chloro-6-(trimethylstannyl) Stille Coupling >
(CAS 552331-06-3) isoquinoline

R-B(OH)2 or R-NH2
. . Suzuki/Buchwald (C-3; 3,6-Disubstituted Isoquinoline
6-Aryl-3-chloroisoquinoline (Target Scaffold)

Click to download full resolution via product page

Caption: Orthogonal synthetic pathway utilizing the reactivity difference between C-6 stannane
and C-3 chloride.

Part 4: Safety & Handling (Critical)
Warning: Organotin compounds are potent neurotoxins.
o Exposure Routes: Highly absorbable through skin and inhalation.

o PPE: Double nitrile gloves (or Silver Shield® laminate gloves), lab coat, and safety glasses
are mandatory. All operations must occur in a functioning fume hood.

» Waste Disposal: All tin-containing waste must be segregated into specific
"Organometallic/Heavy Metal" waste streams.[1] Do not mix with general organic solvents.

o Decontamination: Glassware should be soaked in a base bath (KOH/Isopropanol) to cleave
residual organotin residues before standard washing.
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« Stille Coupling Methodology: Milstein, D., & Stille, J. K. (1978). "A general, selective, and
facile method for ketone synthesis from acid chlorides and organotin compounds catalyzed
by palladium.” Journal of the American Chemical Society. Available at: [Link]

 Isoquinoline Functionalization: Li, J. J. (2008). Name Reactions for Homologations, Part I:
Stille Coupling. Wiley-Interscience.[1] (General reference for Pd-catalyzed coupling
mechanisms).

o Safety Data:Trimethyltin chloride Safety Data Sheet. Sigma-Aldrich.[1] (Reference for
organotin handling).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number for 3-Chloro-6-
(trimethylstannyl)isoquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3039874/docs#cas-number-for-3-chloro-6-
trimethylstannyl-isoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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